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Compound of Interest

Compound Name: Clorprenaline

Cat. No.: B1201906 Get Quote

Introduction

Clorprenaline hydrochloride is a β2-adrenergic receptor (β2-AR) agonist used in research to

study bronchial expansion and its underlying signaling pathways, making it relevant for asthma

research.[1][2] As a β2-AR agonist, it selectively binds to and activates these receptors,

primarily in bronchiolar smooth muscle.[3] This activation initiates a signaling cascade that

leads to smooth muscle relaxation.[4] Proper preparation of stock solutions is critical for

obtaining accurate, reproducible results in in vitro experiments. These notes provide detailed

protocols and data for the preparation and storage of Clorprenaline solutions.

Compound Specifications and Solubility
Clorprenaline hydrochloride is typically supplied as a white to off-white crystalline solid.[1] Key

quantitative data are summarized in the table below.
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Parameter Data Source(s)

Chemical Name

2-chloro-α-[[(1-

methylethyl)amino]methyl]-

benzenemethanol,

monohydrochloride

Synonyms
Clorprenaline HCl,

Isoprophenamine

Molecular Formula C₁₁H₁₆ClNO • HCl

Molecular Weight 250.16 g/mol

Solubility in DMSO Up to 100 mg/mL (399.74 mM)

Solubility in Water ≥ 100 mg/mL (399.74 mM)

Solubility in PBS (pH 7.2) 10 mg/mL

Storage (Solid)
4°C, sealed, away from

moisture

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month

Experimental Protocols
Protocol 1: Preparation of a 100 mM High-Concentration
Stock Solution in DMSO
This protocol is suitable for most cell-based assays where the final concentration of DMSO is

kept low (typically <0.1%) to avoid solvent-induced artifacts.

Materials:

Clorprenaline hydrochloride powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of Clorprenaline HCl required. For 1 mL of a 100 mM

stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 250.16 g/mol = 25.02 mg

Weighing: Carefully weigh out 25.02 mg of Clorprenaline HCl powder and place it in a

sterile tube.

Dissolution: Add 1 mL of high-quality DMSO to the tube. Using hygroscopic (wet) DMSO can

significantly impact solubility.

Mixing: Cap the tube securely and vortex thoroughly. If the compound does not fully dissolve,

use an ultrasonic bath to aid dissolution. Visually inspect the solution to ensure it is clear and

free of particulates.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials to prevent product inactivation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protocol 2: Preparation of a High-Concentration Stock
Solution in Water
This protocol is preferred for assays that are sensitive to DMSO.

Materials:

Clorprenaline hydrochloride powder

Nuclease-free or cell culture-grade water
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Sterile 0.22 µm syringe filter

Sterile syringes and cryovials

Calibrated analytical balance

Procedure:

Weighing: Weigh the desired amount of Clorprenaline HCl powder (e.g., 25.02 mg for 1 mL

of 100 mM solution) and place it in a sterile container.

Dissolution: Add the corresponding volume of sterile water (e.g., 1 mL).

Mixing: Vortex or sonicate until the powder is completely dissolved.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

and dispense the solution into a new sterile tube or into final aliquots. This step is critical for

preventing contamination in cell culture experiments.

Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C or -80°C as

described in the DMSO protocol.

Protocol 3: Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution into the

appropriate cell culture medium or assay buffer immediately before use.

Example: To prepare 1 mL of a 100 µM working solution from a 100 mM stock:

Use the dilution formula: M₁V₁ = M₂V₂

(100,000 µM) x V₁ = (100 µM) x (1000 µL)

V₁ = 1 µL

Add 1 µL of the 100 mM stock solution to 999 µL of the desired assay medium.

Mix thoroughly by gentle pipetting or vortexing before adding to the experimental setup.
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Signaling Pathway and Workflow Diagrams
Clorprenaline Signaling Pathway
Clorprenaline acts as an agonist for the β2-adrenergic receptor. This binding event activates a

Gs-protein, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP). The

increase in intracellular cAMP activates Protein Kinase A (PKA), leading to downstream cellular

responses such as the relaxation of smooth muscle tissue.

Cell Membrane
Cytosol

β2-Adrenergic Receptor Gs Protein Activates Adenylyl Cyclase Activates cAMP ATP to cAMP Protein Kinase A (PKA) Activates Cellular Response
(e.g., Smooth Muscle Relaxation)

 Phosphorylates TargetsClorprenaline  Binds

Click to download full resolution via product page

Clorprenaline's β2-adrenergic signaling cascade.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the logical flow for preparing a sterile, high-concentration stock

solution of Clorprenaline for in vitro use.
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Workflow for preparing Clorprenaline stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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